Cas no 900006-16-8 (N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide
• CAS No: 900006-16-8
• MF: C₂₂H₂₆ClFN₄O₃
• MW: 448.918247699738
• CID: 5493520
• Update Time: 2025-07-13

N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-fluorophenyl)-N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]oxamide
• N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide

• Inchi： 1S/C22H26ClFN4O3/c1-27(2)17-6-3-15(4-7-17)20(28-9-11-31-12-10-28)14-25-21(29)22(30)26-16-5-8-19(24)18(23)13-16/h3-8,13,20H,9-12,14H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： KKEJYFPSFJSUTI-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCOCC1)(=O)C(NC1=CC=C(F)C(Cl)=C1)=O

Additional information on N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide and CAS No 900006-16-8

N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by the CAS number CAS No 900006-16-8, represents a pinnacle of molecular design and functionality, making it a subject of intense study and application in various scientific domains.

The structural composition of this molecule is both intricate and strategically engineered. The presence of multiple functional groups, including chloro, fluoro, dimethylamino, and morpholine substituents, endows it with unique chemical properties that are highly valuable for pharmaceutical development. Specifically, the 3-chloro-4-fluorophenyl moiety contributes to the compound's lipophilicity and metabolic stability, while the dimethylamino group enhances its binding affinity to biological targets. The incorporation of the morpholin-4-yl group further modulates its pharmacokinetic profile, making it an attractive candidate for drug design.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents that leverage advanced molecular architectures. N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide has emerged as a key compound in this landscape due to its multifaceted properties. Studies have demonstrated its potential in inhibiting various enzymatic pathways and interacting with biological receptors, making it a promising candidate for treating a range of diseases.

The pharmaceutical industry has been particularly interested in this compound for its potential applications in oncology and neurology. Preclinical studies have shown that it exhibits significant inhibitory effects on kinases and other enzymes implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests that it may be effective in treating neurological disorders. These findings have positioned N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide as a cornerstone in the development of next-generation therapeutics.

Beyond its therapeutic potential, this compound also holds promise in the realm of chemical biology. Researchers are exploring its utility as a tool compound for studying protein-protein interactions and as a scaffold for generating novel derivatives with enhanced biological activity. The versatility of its structure allows for modifications that can fine-tune its pharmacological properties, making it an invaluable asset in drug discovery pipelines.

The synthesis of N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide is a testament to the advancements in synthetic chemistry. The multi-step process involves sophisticated reactions such as nucleophilic substitution, condensation, and cyclization, showcasing the expertise required to produce such complex molecules. This synthetic route not only highlights the ingenuity of modern chemical methodologies but also underscores the importance of precision in molecular construction.

In conclusion, N-(3-chloro-4-fluorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features and multifaceted applications make it a compound of great interest and potential. As research continues to uncover new ways to harness its capabilities, it is poised to play an increasingly important role in the development of innovative treatments for various diseases.